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Compound of Interest

Compound Name: Potassium tellurite hydrate

Cat. No.: B7959181 Get Quote

An In-depth Technical Guide to Potassium
Tellurite Hydrate
This guide provides comprehensive technical information on potassium tellurite hydrate,

focusing on its chemical identity, safety data, and handling protocols. The content is intended

for researchers, scientists, and professionals in drug development who work with this

compound.

Chemical Identification
Potassium tellurite hydrate is an inorganic compound used in various laboratory applications,

particularly in microbiology as a selective agent in growth media.[1]

Chemical Name: Potassium Tellurite Hydrate

Synonyms: Potassium tellurate (IV), hydrate, Dipotassium tellurite hydrate[2][3]

CAS Number: The primary CAS number for the hydrated form is 123333-66-4.[1][2][4][5][6]

The anhydrous form, potassium tellurite, is associated with CAS number 7790-58-1.

Molecular Formula: K₂TeO₃·xH₂O[3] (specifically K₂TeO₃·H₂O for the monohydrate)[1][2]

Molecular Weight: 253.79 g/mol (for the monohydrate)[1]
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Quantitative Safety and Property Data
The following table summarizes the key quantitative data extracted from various safety data

sheets (SDS).

Property Value Source Citation(s)

Physical Appearance White solid / powder / crystals [1][2][7]

Purity/Assay ≥ 90% to ≥ 99% [2][4][7]

Melting Point 460 - 470 °C (decomposes) [8]

Solubility Soluble in water [7][8]

Storage Temperature Room temperature or 2-8°C [1][2][8]

GHS Hazard Statements H301, H315, H319, H335 [3]

Experimental Protocols and Safety Procedures
Detailed methodologies for handling and safety are critical when working with potassium
tellurite hydrate due to its toxicity.

3.1. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Use impervious gloves and a lab coat. Immediately change contaminated

clothing.[4]

Respiratory Protection: In case of insufficient ventilation or dust formation, wear an approved

dust respirator.[4]

3.2. Handling and Storage

Handling: Avoid all personal contact, including inhalation of dust. Use in a well-ventilated

area or under a chemical fume hood.[5] Do not eat, drink, or smoke when using this product.

Wash hands and any exposed skin thoroughly after handling.[5]
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Storage: Store in a cool, dry, well-ventilated area in tightly closed original containers.[3] Keep

locked up and away from incompatible materials such as strong oxidizing agents.[5]

3.3. First-Aid Measures

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce

vomiting.[5][9]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water and

soap.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

3.4. Spill Response Protocol

Minor Spills:

Ensure adequate ventilation and wear appropriate PPE.

Avoid dust formation.[5]

Sweep up the material and shovel it into suitable containers for disposal.[5][9]

Clean the affected area.

Major Spills:

Evacuate personnel from the area and move upwind.

Alert the fire brigade or emergency response team and inform them of the hazard's

location and nature.

Prevent the spillage from entering drains or water courses.
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Contain and collect the spill using non-sparking tools.

Visualized Workflow: Spill Response
The following diagram illustrates the logical workflow for responding to a potassium tellurite
hydrate spill, as detailed in the experimental protocols.
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Caption: Workflow for potassium tellurite hydrate spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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